3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C20H21N3O3/c1-3-25-17-10-5-4-9-16(17)20-22-19(26-23-20)12-11-18(24)21-15-8-6-7-14(2)13-15/h4-10,13H,3,11-12H2,1-2H3,(H,21,24)
• InChI Key: BIVFFVLMDBSILM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CCC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

The compound “3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methylphenyl)propanamide” is a type of oxadiazole derivative. Oxadiazoles are a class of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They have been reported to possess a broad spectrum of biological activity, including anti-inflammatory, anti-HIV, antibacterial, anticonvulsant activities, and more.

Synthesis Analysis

The synthesis of oxadiazole derivatives often involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3. This affords various oxadiazole compounds, which can then be acylated with different acid chlorides to yield the final products.

Molecular Structure Analysis

The molecular formula of this compound is C13H14N2O4. The structure includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing an oxygen atom and two nitrogen atoms.

Chemical Reactions Analysis

While specific chemical reactions involving this exact compound are not available, oxadiazole derivatives in general have been studied for their reactivity. For instance, they can undergo reactions with various acid chlorides to yield acylated compounds.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 262.26. Other physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been explored for their antiviral potential. Notably, SR-01000304905 falls into this category. Researchers have investigated its efficacy against influenza A and CoxB3 viruses. . .

Conclusion

SR-01000304905: belongs to the fascinating family of indole derivatives, which offer diverse biological activities. . Keep in mind that the specific effects of SR-01000304905 may vary based on its structural modifications and context within biological systems.

Future Directions

Oxadiazole derivatives, including this compound, represent an important class of heterocyclic compounds with a broad spectrum of biological activity. Future research could focus on exploring their potential applications in various fields, such as medicinal chemistry and drug discovery.